Cas no 587012-31-5 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile
• CAS No: 587012-31-5
• MF: C₁₅H₉N₃O
• MW: 247.251462697983
• CID: 5555181
• Update Time: 2025-11-01

(2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,3-benzoxazol-2-yl)-3-pyridin-4-ylprop-2-enenitrile
• (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile

• Inchi： 1S/C15H9N3O/c16-10-12(9-11-5-7-17-8-6-11)15-18-13-3-1-2-4-14(13)19-15/h1-9H/b12-9+
• InChI Key： PETCYNWSANCIPY-FMIVXFBMSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2O1)=C\C1C=CN=CC=1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile

Compound Introduction: (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile (CAS No. 587012-31-5)

The compound (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile, identified by its CAS number 587012-31-5, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system with a benzoxazole moiety and a pyridine substituent, has garnered attention due to its potential applications in medicinal chemistry and drug development.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzoxazole ring, a prominent structural feature of this compound, is known for its presence in numerous bioactive molecules. Its ability to interact with biological targets makes it a valuable scaffold for drug discovery. Specifically, the benzoxazole moiety has been implicated in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The pyridine group attached to the prop-2-enenitrile backbone further enhances the compound's pharmacological profile. Pyridine derivatives are widely recognized for their role in modulating enzyme activity and receptor binding. In particular, the 4-pyridyl substituent has been shown to influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This dual functionality makes (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile a promising candidate for further exploration.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of considerable interest. The conjugated system of double bonds and the presence of both benzoxazole and pyridine moieties contribute to its unique chemical properties. These features allow for diverse interactions with biological systems, making it a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The reactive sites on the molecule can be modified through various chemical transformations, enabling the creation of derivatives with tailored biological activities. This flexibility is crucial in drug development, where precise control over molecular structure is essential for optimizing efficacy and minimizing side effects.

Recent research has also explored the computational modeling of this compound to predict its behavior in biological systems. Advanced computational techniques have been employed to simulate molecular interactions and assess binding affinities. These studies have provided valuable insights into the compound's potential as a therapeutic agent and have guided further experimental investigations.

The benzoxazole-pyridine conjugate has been found to exhibit interesting photophysical properties, which may be relevant for applications in photochemical therapy or as a photosensitizer. The ability of this compound to absorb and emit light at specific wavelengths opens up possibilities for its use in innovative therapeutic modalities.

Furthermore, the nitrile group present in the molecule contributes to its reactivity and stability under various conditions. Nitrile-containing compounds are known for their versatility in medicinal chemistry due to their ability to participate in hydrogen bonding and other forms of molecular interaction. This feature enhances the compound's potential as a building block for more complex drug molecules.

The synthesis of (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the conjugated system efficiently. These synthetic approaches highlight the advancements in organic chemistry that enable the creation of complex molecules with high precision.

Evaluation of this compound's pharmacological properties has revealed promising results in preclinical studies. Initial assays have demonstrated potential activity against various disease targets, including enzymes involved in inflammation and cancer progression. These findings underscore the importance of heterocyclic compounds like benzoxazole-pyridine derivatives in addressing unmet medical needs.

The future prospects of this compound are vast, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible benefits for patients. The integration of interdisciplinary approaches will be key to unlocking the full potential of molecules such as (2E)-2-(1,3-benzoxazol-2-yl)-3-(pyridin-4-yl)prop-2-enenitrile.